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Compound of Interest

Compound Name: DL-Alanine-2-D1-N-fmoc

Cat. No.: B15141296

An in-depth analysis of DL-Alanine-2-D1-N-fmoc, this technical guide provides essential
physicochemical data and a generalized experimental workflow for its application in peptide
synthesis. This document is intended for researchers, scientists, and professionals in the field
of drug development and chemical biology who utilize isotopically labeled amino acids.

Core Compound Data

The fundamental properties of DL-Alanine-2-D1-N-fmoc are summarized below. This
compound is a deuterated and Fmoc-protected form of the amino acid alanine, making it a
valuable building block in specialized chemical synthesis, particularly in the preparation of
isotopically labeled peptides for use in metabolic studies or as internal standards in mass

spectrometry.
Property Value Source
Molecular Weight 312.34 g/mol [1][2]
Molecular Formula C1sH16DNOa4 [3]
Alternate Formula C18DH16NOa4 [4]
Structural Formula CH3CD(NHFMOC)COOH [1][2]

Chemical Structure and Nomenclature

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15141296?utm_src=pdf-interest
https://www.benchchem.com/product/b15141296?utm_src=pdf-body
https://www.benchchem.com/product/b15141296?utm_src=pdf-body
https://cymitquimica.com/products/3U-D7248/35661-38-2/dl-alanine-2-d1-n-fmoc/
https://www.cdnisotopes.com/us_20/d-7248
https://cymitquimica.com/products/TR-F619951/l-alanine-2-d1-n-fmoc/
https://www.lgcstandards.com/MS/en/DL-Alanine-2-d1-N-FMOC/p/CDN-D-7248?queryID=cb11bae0ecfb76c2f073d97f147294a5
https://cymitquimica.com/products/3U-D7248/35661-38-2/dl-alanine-2-d1-n-fmoc/
https://www.cdnisotopes.com/us_20/d-7248
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The name "DL-Alanine-2-D1-N-fmoc" precisely describes the molecule's structure:
e DL-Alanine: Indicates a racemic mixture of both D- and L-isomers of the amino acid alanine.

o 2-D1: Specifies that the alpha-carbon (the carbon atom adjacent to the carboxyl group, at
position 2) is substituted with a single deuterium atom.

» N-fmoc: Denotes that the amine group (N) of the alanine is protected by a
Fluorenylmethyloxycarbonyl (Fmoc) group. This protecting group is crucial for stepwise
peptide synthesis, as it prevents unwanted reactions at the N-terminus while the C-terminus
is being coupled.

Experimental Protocols

Detailed experimental protocols for the specific use of DL-Alanine-2-D1-N-fmoc are highly
dependent on the target peptide and the specific research application. Such protocols are
typically found within proprietary research documentation or specific scientific publications.
However, a generalized workflow for the incorporation of this amino acid into a peptide
sequence via Solid-Phase Peptide Synthesis (SPPS) is presented below.

Generalized Workflow: Solid-Phase Peptide
Synthesis (SPPS)

The following diagram illustrates the logical steps for incorporating an Fmoc-protected amino
acid, such as DL-Alanine-2-D1-N-fmoc, into a growing peptide chain on a solid support. This
is a standard and widely adopted methodology in peptide chemistry.
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Caption: Generalized workflow for Solid-Phase Peptide Synthesis (SPPS) using an Fmoc-
protected amino acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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